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Compound of Interest

Compound Name: 3-Chloropivalic acid

cat. No.: B1584431

An In-Depth Technical Guide to 3-Chloropivalic Acid

Introduction

3-Chloropivalic acid, also known by its systematic name 3-chloro-2,2-dimethylpropanoic acid,
is a halogenated carboxylic acid.[1][2][3] Its unique structure, featuring a quaternary carbon
center adjacent to a chloromethyl group, imparts specific reactivity that makes it a valuable
intermediate in various chemical syntheses.[1] This guide provides a comprehensive overview
of its properties, synthesis, applications, and safety protocols, tailored for professionals in
chemical research and drug development. The Chemical Abstracts Service (CAS) has
assigned the number 13511-38-1 to this compound.[1][2][4][5]

Physicochemical and Spectroscopic Properties

3-Chloropivalic acid is a white to off-white crystalline solid at room temperature.[4][6] Its
branched alkyl structure limits its solubility in water, but it is soluble in many organic solvents.[1]
The presence of both a reactive chlorine atom and a carboxylic acid functional group makes it
a versatile building block in organic synthesis.[1]

Table 1: Key Physicochemical Properties of 3-Chloropivalic Acid
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Property Value Source(s)

CAS Number 13511-38-1 [2][4][5]

Molecular Formula CsHoCIO2 [11[2][41[5]

Molecular Weight 136.58 g/mol [2][41[5]
White to almost white powder

Appearance [4][6]
or lump

Melting Point 42-45 °C [4117]

Boiling Point 131 °C at 30 mmHg [8]
3-Chloro-2,2-dimethylpropionic

Synonyms : o [1I[4105]17]
acid, B-Chloropivalic acid

SMILES cc(cy(cenec)=o [5]
YBIGQSNSAWZZHL-

InChl Key [1][5]

UHFFFAOYSA-N

Spectroscopic Data

The structural identity of 3-Chloropivalic acid is routinely confirmed by spectroscopic
methods.

¢ IH NMR: The proton nuclear magnetic resonance spectrum typically shows a singlet for the
two equivalent methyl groups, a singlet for the chloromethyl (-CH2Cl) protons, and a broad
singlet for the acidic proton of the carboxyl group.[9]

e 13C NMR: The carbon NMR spectrum will display distinct signals for the quaternary carbon,
the two equivalent methyl carbons, the chloromethyl carbon, and the carbonyl carbon of the
acid.

e IR Spectroscopy: The infrared spectrum is characterized by a strong, broad absorption band
for the O-H stretch of the carboxylic acid and a sharp, strong absorption for the C=0
carbonyl stretch.
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Synthesis and Reactivity
Manufacturing Process

The primary industrial synthesis of 3-chloropivalic acid involves the direct chlorination of
pivalic acid (2,2-dimethylpropanoic acid).[6] This reaction is typically a free-radical substitution
initiated by UV light or a chemical initiator. The process requires careful control of reaction
conditions to favor monochlorination and minimize the formation of dichlorinated byproducts.
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!
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Caption: General workflow for the synthesis of 3-Chloropivalic acid.

Experimental Protocol: Chlorination of Pivalic Acid

This protocol is a generalized representation and should be adapted and optimized based on
laboratory safety standards and equipment.

o Setup: Charge a suitable reactor, equipped with a stirrer, thermometer, gas inlet, and a reflux
condenser connected to a scrubber, with pivalic acid.

« Initiation: Begin stirring and heat the pivalic acid to the desired reaction temperature (e.g.,
100-115°C).[10] Initiate the reaction using a UV lamp or by adding a radical initiator.
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e Chlorination: Introduce chlorine gas at a controlled rate below the surface of the molten
pivalic acid.[10] Monitor the reaction progress using an appropriate analytical method, such
as Gas Chromatography (GC), to track the conversion of the starting material and the
formation of the desired product.

o Work-up: Once the desired conversion is achieved, stop the chlorine flow and the initiator.
Purge the system with an inert gas (e.g., nitrogen) to remove residual chlorine and HCI.

« Purification: The crude product mixture is then purified, typically by fractional distillation
under reduced pressure, to separate the 3-chloropivalic acid from unreacted starting
material and any over-chlorinated byproducts.

Chemical Reactivity

The reactivity of 3-chloropivalic acid is dominated by its two functional groups:

o Carboxylic Acid Group: It undergoes typical reactions of carboxylic acids, such as
esterification, conversion to acid chlorides (e.g., 3-chloropivaloyl chloride), and amide
formation.[7][10]

o Primary Alkyl Chloride: The chlorine atom can be displaced by various nucleophiles in Sn2
reactions, allowing for the introduction of different functional groups at the C3 position.

Applications in Drug Development and
Agrochemicals

3-Chloropivalic acid is not typically used as an active ingredient itself but serves as a crucial
structural motif or intermediate in the synthesis of more complex molecules.[1]

Building Block in Synthesis

Its bifunctional nature allows it to act as a linker or to introduce a dimethylated carbon center
with an adjacent functionalizable handle. This is particularly useful in medicinal chemistry for
creating sterically hindered groups that can enhance metabolic stability or modulate binding
affinity to biological targets.

Pharmaceutical and Agrochemical Intermediates
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A significant application is in the production of its corresponding acid chloride, 3-chloropivaloyl
chloride.[10] This more reactive derivative is a key intermediate in the synthesis of various
commercial products.[10] For instance, it is a precursor for the synthesis of isoxadifen-ethyl, a
safener used in agriculture to protect crops from the phytotoxic effects of certain herbicides.[10]
The use of chlorine-containing building blocks is widespread in pharmaceuticals, contributing to
drugs for treating a vast array of diseases.[11]

Intermediate Synthesis

SOCl2 or
(COCl)2
I yawy\ileima 3-Chloropivaloyl
3-Chloropivalic Acid
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Final Product Assembly

»

Heterocyclic = Active Pharmaceutical
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Click to download full resolution via product page
Caption: Role of 3-Chloropivalic acid as a precursor in synthesis.

Safety and Handling

3-Chloropivalic acid is a corrosive substance that can cause severe skin burns and serious
eye damage.[4] It may also be corrosive to metals.[4] Therefore, strict adherence to safety
protocols is mandatory when handling this chemical.

Table 2: GHS Hazard and Precautionary Information
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Category Code Description

Pictogram GHSO05 (Corrosion)

Signal Word Danger

Hazard Statements H290 May be corrosive to metals.[4]

H314

Causes severe skin burns and

eye damage.[4]

Precautionary Statements

P260

Do not breathe dusts or mists.

[4]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[4]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[4]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P310

Immediately call a POISON
CENTER/doctor.[4]

P406

Store in a corrosive resistant
container with a resistant inner
liner.[4]

Handling and Storage
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» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[12] Eyewash stations and safety showers must be readily available.[12]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat or apron,
and chemical safety goggles or a face shield.[4][12]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong bases and oxidizing agents.[12] Keep containers tightly closed and store in a
designated corrosives area.[4][12]

Conclusion

3-Chloropivalic acid (CAS No. 13511-38-1) is a key chemical intermediate with a well-defined
property profile. Its value to the pharmaceutical and agrochemical industries lies in its utility as
a versatile building block for constructing complex molecules. While its corrosive nature
demands careful handling, its straightforward synthesis and predictable reactivity ensure its
continued importance in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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